Cas no 2375774-51-7 (trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate)

• Product Name: trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate
• CAS No: 2375774-51-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD32664156
• CID: 5194569
• Update Time: 2026-03-05

trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate
• trans-4-Amino-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD32664156
• Inchi： 1S/C10H20N2O2/c1-7-5-8(11)6-12(7)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-,8-/m1/s1
• InChI Key： RDMVVTNPIKHJHP-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](N)C[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate

trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate, with the CAS number 2375774-51-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its structure incorporates a tert-butyl group, an amino group, and a methyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate in the development of bioactive compounds. Researchers have explored its role as a building block for constructing complex molecules with therapeutic potential. For instance, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the construction of enantiomerically pure compounds. This property is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

The synthesis of trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate involves multi-step processes that require precise control over stereochemistry. One common approach involves the alkylation of pyrrolidine derivatives followed by functionalization to introduce the tert-butyl and amino groups. The stereochemical outcome of these reactions is crucial, as it determines the compound's biological activity. Recent advancements in catalytic asymmetric synthesis have provided new avenues for producing this compound with high enantiomeric excess.

In terms of applications, trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate has shown promise in the development of agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has made it a candidate for herbicide development. Additionally, its role as an intermediate in the synthesis of peptide mimetics has been explored, offering potential applications in vaccine development and immunotherapy.

The structural versatility of trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate also extends to materials science. Its use as a monomer in polymer synthesis has been investigated, with researchers focusing on its ability to impart unique mechanical and thermal properties to resulting polymers. This opens up possibilities for its application in advanced materials for electronics, automotive industries, and biomedical devices.

In conclusion, trans-tert-butyl-4-amino-2-methylpyrrolidine-1-carboxylate, CAS number 2375774-51-, is a multifaceted compound with significant potential across various fields. Its structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, and materials science. As research continues to uncover new applications and synthetic methods for this compound, its importance in the chemical landscape is expected to grow further.